Cas no 93369-00-7 (Benzenamine, 4-(2,3-dihydro-1,3,3-trimethyl-1H-inden-1-yl)-)

Benzenamine, 4-(2,3-dihydro-1,3,3-trimethyl-1H-inden-1-yl)- structure
93369-00-7 structure
Product Name:Benzenamine, 4-(2,3-dihydro-1,3,3-trimethyl-1H-inden-1-yl)-
CAS No:93369-00-7
MF:C18H21N
MW:251.36604475975
CID:2816896
Update Time:2023-08-07

Benzenamine, 4-(2,3-dihydro-1,3,3-trimethyl-1H-inden-1-yl)- Chemical and Physical Properties

Names and Identifiers

    • Benzenamine, 4-(2,3-dihydro-1,3,3-trimethyl-1H-inden-1-yl)-
    • 4-(1,3,3-TRIMETHYL-2H-INDEN-1-YL)ANILINE
    • 4-(1,3,3-Trimethyl-2,3-dihydro-1H-inden-1-yl)aniline
    • Inchi: 1S/C18H21N/c1-17(2)12-18(3,13-8-10-14(19)11-9-13)16-7-5-4-6-15(16)17/h4-11H,12,19H2,1-3H3
    • InChI Key: HXFFHXQUWZQCOC-UHFFFAOYSA-N
    • SMILES: NC1C=CC(=CC=1)C1(C)C2C=CC=CC=2C(C)(C)C1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 1
  • Complexity: 327
  • XLogP3: 5
  • Topological Polar Surface Area: 26
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